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Compound of Interest

Compound Name: Medinal

Cat. No.: B1225748

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on preventing the precipitation of Medinal (also known as barbital

sodium or sodium 5,5-diethylbarbiturate) in buffer solutions.

Frequently Asked Questions (FAQs)
Q1: What is Medinal and why is it used in buffer solutions?

Medinal is the sodium salt of barbital, a derivative of barbituric acid. It is used as a component

in buffer solutions for various biochemical and biological experiments, such as electrophoresis,

histological staining, and hemolytic assays. Its buffering capacity is particularly effective around

pH 8.6. The sodium salt form is significantly more soluble in water than its parent compound,

barbital.

Q2: What are the main causes of Medinal precipitation in buffer solutions?

Medinal precipitation can be triggered by several factors, including:

Low Temperature: A decrease in temperature can significantly reduce the solubility of

Medinal, leading to its precipitation out of the solution.
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pH Changes: Medinal's solubility is pH-dependent. A shift in the buffer's pH outside the

optimal range can cause it to precipitate.

High Concentration: Exceeding the solubility limit of Medinal in a particular buffer system will

result in precipitation.

Solvent Composition: The addition of organic solvents to an aqueous Medinal buffer can

decrease its solubility and cause it to precipitate.

Interaction with Other Ions: The presence of certain ions in the buffer solution can interact

with Medinal and form insoluble salts.

Q3: How does temperature affect Medinal solubility?

Like many salts, the solubility of Medinal in aqueous solutions is generally temperature-

dependent. Lowering the temperature of a prepared Medinal buffer solution, for instance, by

storing it at 4°C, can lead to the formation of a precipitate if the concentration is near its

saturation point at that lower temperature. It is often recommended to prepare buffers at the

temperature at which they will be used.

Q4: Can the pH of my buffer cause Medinal to precipitate?

Yes, pH is a critical factor. The solubility of barbital, the acidic form of Medinal, is known to be

pH-dependent. While Medinal (the sodium salt) is more soluble, significant changes in the

buffer's pH can shift the equilibrium between the salt and its less soluble acid form, potentially

leading to precipitation. Aqueous solutions of Medinal are alkaline, typically with a pH between

9.0 and 10.5.

Troubleshooting Guide: Medinal Precipitation
If you are experiencing Medinal precipitation in your buffer solution, follow these

troubleshooting steps:
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Symptom Possible Cause Suggested Solution

Precipitate forms after

refrigeration.

The concentration of Medinal

is too high for the storage

temperature.

1. Gently warm the buffer to

room temperature or 37°C to

redissolve the precipitate. 2. If

precipitation persists, consider

preparing a fresh buffer at a

slightly lower concentration. 3.

Prepare the buffer fresh before

each experiment.

Precipitate forms immediately

upon mixing buffer

components.

The concentration of Medinal

exceeds its solubility limit in

the final buffer composition.

1. Ensure all components are

completely dissolved before

adding the next. 2. Prepare

concentrated stock solutions of

each component and add them

in the correct order, ensuring

proper mixing. 3. Verify your

calculations for the final

concentration of all buffer

components.

Precipitate forms after adding

other reagents (e.g., salts,

organic solvents).

Incompatibility with other

reagents or "salting out" effect.

1. Review the compatibility of

Medinal with all other reagents

in your solution. 2. Add

potentially problematic

reagents slowly while stirring.

3. Consider preparing separate

stock solutions and mixing

them just before use. 4. If

adding organic solvents, do so

gradually and with constant

mixing.

The buffer appears cloudy or

hazy.

Formation of fine, insoluble

particles.

1. Filter the buffer solution

through a 0.22 µm or 0.45 µm

filter to remove any particulate

matter. 2. Re-evaluate the

buffer preparation protocol to
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ensure all components are

fully dissolved.

Data Presentation
Solubility of Barbital and Medinal (Sodium Barbital)

Compound Solvent Solubility Reference

Barbital Water 1 g in ~130 mL

Barbital Boiling Water 1 g in ~13 mL

Barbital Alcohol 1 g in ~14 mL

Medinal (Sodium

Barbital)
Water 1 g in ~5 mL

Medinal (Sodium

Barbital)
Boiling Water 1 g in ~2.5 mL

Medinal (Sodium

Barbital)
Alcohol 1 g in ~400 mL

Experimental Protocols
Preparation of Barbital Buffer for Complement Fixation
Test
The Complement Fixation Test (CFT) is a classical immunological assay that uses a barbital-

buffered diluent.

Materials:

Sodium Barbital (Medinal)

Barbital

Magnesium Chloride Hexahydrate (MgCl₂·6H₂O)

Calcium Chloride Dihydrate (CaCl₂·2H₂O)
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Sodium Chloride (NaCl)

Deionized Water

Stock Solution (5x Concentrated):

Dissolve 83.0 g of NaCl and 10.19 g of sodium barbital in 1500 mL of deionized water.

In a separate container, dissolve 5.75 g of barbital in 500 mL of hot deionized water.

Combine the two solutions and allow them to cool to room temperature.

Add 1.0 g of MgCl₂·6H₂O and 0.2 g of CaCl₂·2H₂O.

Adjust the final volume to 2000 mL with deionized water.

Store the 5x stock solution at 4°C.

Working Solution (1x):

Dilute the 5x stock solution 1:5 with deionized water (e.g., 100 mL of 5x stock solution + 400

mL of deionized water).

The pH of the final working solution should be approximately 7.2-7.4.

Mandatory Visualization
Complement Fixation Test (CFT) Workflow
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Caption: Workflow of the Complement Fixation Test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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